(4-((3,3-Difluorocyclobutyl)methoxy)phenyl)methanamine (4-((3,3-Difluorocyclobutyl)methoxy)phenyl)methanamine
Brand Name: Vulcanchem
CAS No.: 1858619-49-4
VCID: VC3209867
InChI: InChI=1S/C12H15F2NO/c13-12(14)5-10(6-12)8-16-11-3-1-9(7-15)2-4-11/h1-4,10H,5-8,15H2
SMILES: C1C(CC1(F)F)COC2=CC=C(C=C2)CN
Molecular Formula: C12H15F2NO
Molecular Weight: 227.25 g/mol

(4-((3,3-Difluorocyclobutyl)methoxy)phenyl)methanamine

CAS No.: 1858619-49-4

Cat. No.: VC3209867

Molecular Formula: C12H15F2NO

Molecular Weight: 227.25 g/mol

* For research use only. Not for human or veterinary use.

(4-((3,3-Difluorocyclobutyl)methoxy)phenyl)methanamine - 1858619-49-4

Specification

CAS No. 1858619-49-4
Molecular Formula C12H15F2NO
Molecular Weight 227.25 g/mol
IUPAC Name [4-[(3,3-difluorocyclobutyl)methoxy]phenyl]methanamine
Standard InChI InChI=1S/C12H15F2NO/c13-12(14)5-10(6-12)8-16-11-3-1-9(7-15)2-4-11/h1-4,10H,5-8,15H2
Standard InChI Key YMWNYZONOVZNFL-UHFFFAOYSA-N
SMILES C1C(CC1(F)F)COC2=CC=C(C=C2)CN
Canonical SMILES C1C(CC1(F)F)COC2=CC=C(C=C2)CN

Introduction

(4-((3,3-Difluorocyclobutyl)methoxy)phenyl)methanamine is a chemical compound with the CAS number 1858619-49-4. Its molecular formula is C12H15F2NO, and it has a molecular weight of 227.2504 . This compound is primarily used for research and development purposes, particularly in the field of medicinal chemistry.

Synthesis and Chemical Reactions

While specific synthesis methods for (4-((3,3-Difluorocyclobutyl)methoxy)phenyl)methanamine are not detailed in the available literature, compounds with similar structures often involve reactions such as nucleophilic substitution or coupling reactions. These processes typically require reagents like trifluoroacetic acid, coupling agents (e.g., DCC or HATU), and bases like triethylamine to facilitate the formation of the desired product.

Potential Applications

Given its structural features, (4-((3,3-Difluorocyclobutyl)methoxy)phenyl)methanamine could serve as a versatile scaffold for further chemical modifications, potentially leading to novel therapeutic agents. The incorporation of fluorine and the methoxy group can enhance its interaction with biological targets, making it of interest in drug development.

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